3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate
Overview
Description
3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate, also known as Sulfobetaine-18, is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is a zwitterionic surfactant, useful in membrane solubilization studies .
Synthesis Analysis
While specific synthesis methods for 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate were not found, it’s important to note that synthetic products have potential research and development risk .Molecular Structure Analysis
The molecular weight of this compound is 419.71 and its formula is C23H49NO3S . The SMILES string representation of its structure is O=S(CCCN+©CCCCCCCCCCCCCCCCCC)([O-])=O .Chemical Reactions Analysis
This compound, in combination with bis (2-ethylhexyl) sulfosuccinate sodium salt (AOT), forms an organic mixed micellar phase, which may be used for the extraction of erythromycin from the aqueous phase .Physical And Chemical Properties Analysis
The compound is a zwitterionic surfactant and does not absorb UV light, which avoids interference with spectrophotometric analysis of proteins .Scientific Research Applications
1. Chromatographic Analysis
An improved high-performance liquid chromatographic (HPLC) method using 3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate and similar compounds has been developed for the separation of zwitterionic detergents. This method, featuring evaporative light-scattering detection (ELSD), is highly specific, allowing for precise separation and quantitation in various biological samples, including bulks of recombinant membrane proteins for human clinical studies (Zanna & Haeuw, 2007).
2. Copolymer Synthesis
The compound has been used in the synthesis of copolymers. For instance, copolymerization with acrylamide to produce salt-sensitive copolymers has been explored. These copolymers exhibit unique rheological behavior and molecular size variation in saline solutions, revealing insights into polymer science and potential applications in materials engineering (Ye, Song, & Zheng, 2015); (Ye, Song, & Zheng, 2016).
3. Solubilization of Biological Receptors
It has been used in the solubilization of membrane receptors, maintaining their binding properties. This application is crucial in studying the interactions of hormones and receptors at the molecular level, significantly advancing our understanding of biological mechanisms (Capponi, Aubert, & Clayton, 1984).
4. Analytical Chemistry
The compound is instrumental in developing methods for detecting and quantifying various substances. For instance, its role in the microchip capillary electrophoresis system for determining perchlorate in drinking water showcases its importance in environmental monitoring and public health safety (Gertsch, Noblitt, Cropek, & Henry, 2010).
Safety And Hazards
Liquid or spray mist of similar compounds may produce tissue damage, particularly in mucous membranes of the eyes, mouth, and respiratory tract. Skin contact may produce burns. Eye contact can result in corneal damage or blindness . Also, irritating fumes and organic acid vapors may develop when the material is exposed to water or open flame .
properties
IUPAC Name |
3-[dimethyl(octadecyl)azaniumyl]propane-1-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H49NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24(2,3)22-20-23-28(25,26)27/h4-23H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIROHOMJLWMERM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC[N+](C)(C)CCCS(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H49NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101015437 |
Source
|
| Record name | Dimethyloctadecyl(3-sulphopropyl)ammonium hydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101015437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
419.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Beige hygroscopic powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | N-Octadecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19707 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
3-(Dimethyl(octadecyl)ammonio)propane-1-sulfonate | |
CAS RN |
13177-41-8 |
Source
|
| Record name | N-Octadecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13177-41-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfobetaine 18 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013177418 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Octadecanaminium, N,N-dimethyl-N-(3-sulfopropyl)-, inner salt | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Dimethyloctadecyl(3-sulphopropyl)ammonium hydroxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101015437 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dimethyloctadecyl(3-sulphopropyl)ammonium hydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.826 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Sulfobetaine 18 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4NE23A2MJR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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